Cas no 887588-15-0 (2-(Chloromethyl)-5-nitropyridine)

• Product Name: 2-(Chloromethyl)-5-nitropyridine
• CAS No: 887588-15-0
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 4718595
• PubChem ID: 29922173
• Update Time: 2025-06-09

2-(Chloromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-nitropyridine
• FCH863856
• AX8265689
• SCHEMBL4873349
• DTXSID901301397
• DB-375913
• AKOS006287857
• G67466
• 887588-15-0
• Pyridine, 2-(chloromethyl)-5-nitro-
• 2-(Chloromethyl)-5-nitropyridine

• Inchi： 1S/C6H5ClN2O2/c7-3-5-1-2-6(4-8-5)9(10)11/h1-2,4H,3H2
• InChI Key： SHXLNXXMMVOIAO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-5-nitropyridine

Introduction to 2-(Chloromethyl)-5-nitropyridine (CAS No. 887588-15-0)

2-(Chloromethyl)-5-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 887588-15-0, is a significant intermediate in the realm of organic synthesis and pharmaceutical research. This compound, featuring a nitro-substituted pyridine core with a chloromethyl functional group, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The structural framework of 2-(Chloromethyl)-5-nitropyridine consists of a pyridine ring substituted at the 5-position with a nitro group (-NO₂) and at the 2-position with a chloromethyl (-CH₂Cl) moiety. This unique arrangement imparts distinct chemical properties, making it a valuable building block for further functionalization. The nitro group, known for its oxidizing properties and ease of reduction to an amine, serves as a versatile handle for synthetic transformations. Conversely, the chloromethyl group acts as a reactive site for nucleophilic addition reactions, enabling the introduction of various substituents into the molecule.

In recent years, 2-(Chloromethyl)-5-nitropyridine has been explored in the context of drug discovery and medicinal chemistry. Its pyridine core is a common motif in many biologically active compounds, including pharmaceuticals targeting neurological disorders, infectious diseases, and cancer. The nitro and chloromethyl groups provide multiple points of intervention for chemical modification, allowing researchers to tailor the compound’s properties for specific biological targets.

One of the most compelling applications of 2-(Chloromethyl)-5-nitropyridine lies in its use as a precursor for synthesizing heterocyclic compounds. Heterocycles are essential components of many drugs due to their ability to mimic natural biological structures and interact with biological targets in predictable ways. By incorporating 2-(Chloromethyl)-5-nitropyridine into synthetic pathways, chemists can generate complex molecular architectures with enhanced binding affinity and selectivity.

Recent studies have highlighted the utility of 2-(Chloromethyl)-5-nitropyridine in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, particularly cancer. Researchers have leveraged the reactivity of the nitro and chloromethyl groups to design molecules that selectively inhibit specific kinases, thereby disrupting abnormal signaling pathways. For instance, derivatives of 2-(Chloromethyl)-5-nitropyridine have been shown to exhibit potent activity against tyrosine kinases, which are critical targets in oncology.

The pharmaceutical industry has also explored 2-(Chloromethyl)-5-nitropyridine as a scaffold for antiviral agents. The pyridine core’s ability to interact with viral proteins has been exploited to develop inhibitors that disrupt viral replication cycles. Additionally, the nitro group’s redox properties have been utilized to design prodrugs that release active species within infected cells, enhancing therapeutic efficacy.

Beyond pharmaceutical applications, 2-(Chloromethyl)-5-nitropyridine has found utility in materials science and agrochemical research. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing polymers and functional materials. In agrochemistry, derivatives of this compound have been investigated for their potential as herbicides or fungicides, leveraging their structural similarity to known bioactive molecules.

The synthesis of 2-(Chloromethyl)-5-nitropyridine typically involves nitration of pyridine followed by selective chlorination at the 2-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as flow chemistry have been employed to improve reaction yields and purity while reducing waste generation.

From a mechanistic perspective, the reactivity of 2-(Chloromethyl)-5-nitropyridine is governed by electronic and steric factors inherent to its structure. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the carbon atom adjacent to it, facilitating nucleophilic addition reactions. Meanwhile, electronic effects from other substituents can modulate this reactivity, allowing fine-tuning of synthetic outcomes.

In conclusion,2-(Chloromethyl)-5-nitropyridine (CAS No. 887588-15-0) represents a versatile intermediate with broad applications across multiple disciplines. Its unique structural features enable diverse synthetic transformations, making it indispensable in drug discovery, materials science, and agrochemical research. As our understanding of molecular interactions continues to evolve,2-(Chloromethyl)-5-nitropyridine is poised to play an increasingly pivotal role in developing innovative solutions to global challenges.